3-[(1-{3-Cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)(methyl)amino]-1-methyl-1,2-dihydropyrazin-2-one

• IUPAC Name: 3-[[1-(3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]-methylamino]-1-methylpyrazin-2-one
• InChI: InChI=1S/C17H20N8O/c1-22-8-7-18-16(17(22)26)23(2)12-9-24(10-12)14-6-5-13-19-20-15(11-3-4-11)25(13)21-14/h5-8,11-12H,3-4,9-10H2,1-2H3
• InChI Key: WSBIZMMOWTZOOY-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C(C1=O)N(C)C2CN(C2)C3=NN4C(=NN=C4C5CC5)C=C3
• Molecular Formula: C17H20N8O
• Molecular Weight: 352.4 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact synthetic route would depend on the starting materials and the specific conditions required for each reaction.

Molecular Structure Analysis

The molecular structure of the compound can be analyzed using various techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by the functional groups present. For example, the azetidine ring could undergo ring-opening reactions, while the triazolo[4,3-b]pyridazine ring could participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound such as its melting point, solubility, and stability can be determined experimentally. Computational methods can also be used to predict these properties.

Scientific Research Applications

Anticancer Properties

• Research indicates that this compound exhibits promising anticancer activity. It may interfere with cancer cell growth, proliferation, and metastasis. .

Antimicrobial Activity

• The compound has demonstrated antimicrobial effects against bacteria and fungi. .

Analgesic and Anti-Inflammatory Effects

• Preclinical studies suggest that this compound possesses analgesic (pain-relieving) and anti-inflammatory properties. .

Antioxidant Potential

• Oxidative stress plays a role in various diseases. This compound’s antioxidant activity could protect cells from damage caused by free radicals. .

Antiviral Applications

• Preliminary data hint at antiviral activity against certain viruses. .

Enzyme Inhibition

• The compound interacts with enzymes, including carbonic anhydrase, cholinesterase, and alkaline phosphatase. .

Mechanism of Action

The mechanism of action of the compound would depend on its biological target. For example, if the compound is a drug, it could interact with a specific protein or enzyme in the body to exert its effects.

Safety and Hazards

The safety and hazards associated with the compound would depend on its specific chemical structure and biological activity. Standard safety tests would need to be conducted to determine its toxicity and potential risks.

Future Directions

Future research could involve optimizing the synthesis of the compound, studying its reactivity, investigating its mechanism of action, and evaluating its safety and efficacy as a potential drug.